Cas no 2172473-90-2 (1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol)

• Product Name: 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol
• CAS No: 2172473-90-2
• MF: C₇H₁₂FN₃O
• MW: 173.188084602356
• CID: 6102309
• PubChem ID: 165602057
• Update Time: 2025-07-18

1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol
• EN300-1652598
• 1-[4-(aminomethyl)-1H-imidazol-1-yl]-3-fluoropropan-2-ol
• 2172473-90-2

• Inchi： 1S/C7H12FN3O/c8-1-7(12)4-11-3-6(2-9)10-5-11/h3,5,7,12H,1-2,4,9H2
• InChI Key： JTLOUMPZQFUTHV-UHFFFAOYSA-N
• SMILES： FCC(CN1C=NC(CN)=C1)O

Computed Properties

• Exact Mass: 173.09644018g/mol
• Monoisotopic Mass: 173.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol

Professional Introduction to Compound with CAS No. 2172473-90-2 and Product Name: 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol

The compound with the CAS number 2172473-90-2 and the product name 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both an amine group and a fluorine substituent in its molecular framework suggests a versatile reactivity that could be leveraged for various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating imidazole moieties. The 1H-imidazol-1-yl component of this compound not only contributes to its structural complexity but also opens up possibilities for interactions with biological targets. Imidazole derivatives are well-known for their role in numerous pharmacological applications, including antifungal, antiviral, and anti-inflammatory agents. The specific arrangement of atoms in this compound may enhance its binding affinity to certain enzymes or receptors, making it a promising candidate for further investigation.

The 3-fluoropropan-2-ol moiety introduces a fluorine atom into the molecular structure, which is a common strategy in medicinal chemistry to improve metabolic stability and bioavailability. Fluorinated compounds often exhibit enhanced pharmacological properties due to the electronic effects of fluorine, which can modulate the reactivity and solubility of the molecule. This feature makes 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol particularly interesting for researchers looking to develop novel therapeutic agents with improved pharmacokinetic profiles.

Current research in the field of chemical biology has highlighted the importance of multifunctional compounds that can engage multiple biological pathways simultaneously. The combination of an amine group and a fluorine substituent in this compound suggests that it may possess such multifaceted properties. The amine functionality can serve as a nucleophilic site for further derivatization, allowing chemists to tailor the compound’s characteristics for specific applications. Meanwhile, the fluorine atom can enhance its interaction with biological targets, potentially leading to more effective therapeutic outcomes.

Recent studies have demonstrated that imidazole-based compounds can exhibit significant activity against various diseases, including cancer and infectious disorders. The structural motif of 1H-imidazol-1-yl is known to be capable of forming hydrogen bonds and hydrophobic interactions with biological targets, which is crucial for drug design. By incorporating this motif into a molecule like 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol, researchers aim to develop drugs that can interact more effectively with their intended targets, thereby improving treatment efficacy.

The synthesis of this compound involves intricate organic transformations that require careful optimization to ensure high yield and purity. The presence of both an amine and a fluorine substituent necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, may be employed to achieve these objectives. These methods not only enhance efficiency but also improve scalability, which is essential for industrial applications.

In conclusion, 1-4-(aminomethyl)-1H-imidazol-1-yl-3-fluoropropan-2-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combining an amine group and a fluorine substituent with an imidazole core, make it a versatile molecule with potential applications in drug development. As research in chemical biology continues to advance, compounds like this are likely to play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.